N-(4-bromophenyl)-2-(3-ethyl-4-oxo-7-phenyl-3,4-dihydro-5H-pyrrolo[3,2-d]pyrimidin-5-yl)acetamide

• IUPAC Name: N-(4-bromophenyl)-2-(3-ethyl-4-oxo-7-phenylpyrrolo[3,2-d]pyrimidin-5-yl)acetamide
• InChI: InChI=1S/C22H19BrN4O2/c1-2-26-14-24-20-18(15-6-4-3-5-7-15)12-27(21(20)22(26)29)13-19(28)25-17-10-8-16(23)9-11-17/h3-12,14H,2,13H2,1H3,(H,25,28)
• InChI Key: HBXGRXRMJJWKOU-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=NC2=C(C1=O)N(C=C2C3=CC=CC=C3)CC(=O)NC4=CC=C(C=C4)Br
• Molecular Formula: C22H19BrN4O2
• Molecular Weight: 451.3 g/mol

Description

N-(4-bromophenyl)-2-(3-ethyl-4-oxo-7-phenyl-3,4-dihydro-5H-pyrrolo[3,2-d]pyrimidin-5-yl)acetamide is a useful research compound. Its molecular formula is C22H19BrN4O2 and its molecular weight is 451.324. The purity is usually 95%.
BenchChem offers high-quality N-(4-bromophenyl)-2-(3-ethyl-4-oxo-7-phenyl-3,4-dihydro-5H-pyrrolo[3,2-d]pyrimidin-5-yl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(4-bromophenyl)-2-(3-ethyl-4-oxo-7-phenyl-3,4-dihydro-5H-pyrrolo[3,2-d]pyrimidin-5-yl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization

• Pyrrolo[3,2-d]pyrimidine derivatives have been synthesized through various methods, including condensation reactions and cyclization processes. These methods involve starting materials such as amino-N-(4-(4-chloro-phenyl)-6-(3,4-dimethyl-phenyl)-pyrimidin-2-yl)-benzensulfonamide and ethyl 6-bromomethyl-2-oxo-4-phenyl-1,2,3,4-tetrahydropyrimidine-5-carboxylate for constructing new heterocyclic compounds with potential biological activities (Nunna et al., 2014).

Biological Activities

• Some pyrrolo[3,2-d]pyrimidine derivatives exhibit promising antimicrobial and antiviral activities. These compounds have been evaluated against various bacterial and viral strains, showing potential as new therapeutic agents. For instance, a series of pyrrolo[2,3-d]pyrimidine derivatives were prepared and shown to have promising antimicrobial (compared to Gentamicin) and antiviral activities, including activity against Newcastle disease (Hilmy et al., 2021).

Antitumor Activities

• Research into pyrrolo[3,2-d]pyrimidine derivatives has also explored their antitumor properties. Compounds such as 4-substituted thieno[3,2-d]pyrimidine and thienotriazolopyrimidine derivatives have been synthesized and shown to exhibit significant antitumor activity, with some compounds displaying potency comparable to known chemotherapeutic agents (Hafez & El-Gazzar, 2017).

Mechanism of Action Studies

• The molecular mechanisms of action of pyrrolo[3,2-d]pyrimidine derivatives have been studied, particularly their role as antagonists at specific receptors. For example, nonpeptidergic antagonists at primate and rodent CXCR3 chemokine receptors have been characterized, revealing their potential involvement in inflammatory diseases through noncompetitive antagonism and inverse agonism (Verzijl et al., 2008).